Cas no 2172095-38-2 (1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172095-38-2
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5896865
• PubChem ID: 165748718
• Update Time: 2025-06-23

1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594961
• 2172095-38-2

• Inchi： 1S/C11H19N3O3/c1-9(3-5-15)7-14-11(4-6-17-2)10(8-16)12-13-14/h8-9,15H,3-7H2,1-2H3
• InChI Key： AFILDPXQIMDNBF-UHFFFAOYSA-N
• SMILES： OCCC(C)CN1C(=C(C=O)N=N1)CCOC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

Research Brief on 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172095-38-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of triazole derivatives due to their versatile pharmacological properties. Among these, 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172095-38-2) has emerged as a promising compound with potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique triazole core functionalized with hydroxy and methoxyethyl groups, has been the subject of recent investigations aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Studies have demonstrated that its structural features contribute to enhanced bioavailability and target specificity, making it a candidate for further drug development. Notably, its aldehyde moiety has been implicated in forming reversible covalent bonds with biological targets, a property leveraged in inhibitor design.

Recent synthetic approaches to 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde have employed copper-catalyzed azide-alkyne cycloaddition (CuAAC), a robust method for triazole formation. Modifications to the reaction conditions, such as solvent choice and catalyst loading, have improved yields to over 85%, as reported in a 2023 Journal of Medicinal Chemistry study. These optimizations are critical for scaling up production while maintaining high purity, a prerequisite for preclinical testing.

In vitro evaluations have revealed potent inhibitory activity against several kinase targets, including PI3Kδ and JAK3, with IC50 values in the low micromolar range. Molecular docking simulations suggest that the compound's aldehyde group engages in key hydrogen bonding with catalytic lysine residues, while the triazole ring participates in π-stacking interactions. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore its potential as a scaffold for kinase inhibitor development.

Preliminary ADMET studies indicate favorable pharmacokinetic properties, including moderate plasma protein binding (∼70%) and stability in human liver microsomes. However, researchers have noted that the compound's metabolic clearance may require further optimization to reduce potential first-pass effects. Ongoing structure-activity relationship (SAR) studies are exploring modifications to the methoxyethyl side chain to address this limitation while preserving target engagement.

The broader implications of this research extend to therapeutic areas such as oncology and autoimmune diseases, where dysregulated kinase activity plays a pathogenic role. Collaborative efforts between academic and industry researchers are currently advancing lead optimization programs, with two patent applications filed in 2024 covering novel derivatives and their use in combination therapies. As the field progresses, 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde represents both a valuable pharmacological tool and a stepping stone toward novel therapeutic agents.